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5-Deazariboflavin 5-Deazariboflavin
Brand Name: Vulcanchem
CAS No.: 19342-73-5
VCID: VC0042581
InChI: InChI=1S/C18H21N3O6/c1-8-3-10-5-11-16(19-18(27)20-17(11)26)21(12(10)4-9(8)2)6-13(23)15(25)14(24)7-22/h3-5,13-15,22-25H,6-7H2,1-2H3,(H,20,26,27)/t13-,14+,15-/m0/s1
SMILES: CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=C2)CC(C(C(CO)O)O)O
Molecular Formula: C18H21N3O6
Molecular Weight: 375.4 g/mol

5-Deazariboflavin

CAS No.: 19342-73-5

Reference Standards

VCID: VC0042581

Molecular Formula: C18H21N3O6

Molecular Weight: 375.4 g/mol

5-Deazariboflavin - 19342-73-5

CAS No. 19342-73-5
Product Name 5-Deazariboflavin
Molecular Formula C18H21N3O6
Molecular Weight 375.4 g/mol
IUPAC Name 7,8-dimethyl-10-[(2S,3S,4R)-2,3,4,5-tetrahydroxypentyl]pyrimido[4,5-b]quinoline-2,4-dione
Standard InChI InChI=1S/C18H21N3O6/c1-8-3-10-5-11-16(19-18(27)20-17(11)26)21(12(10)4-9(8)2)6-13(23)15(25)14(24)7-22/h3-5,13-15,22-25H,6-7H2,1-2H3,(H,20,26,27)/t13-,14+,15-/m0/s1
Standard InChIKey XHELUUHUHSGXOC-ZNMIVQPWSA-N
Isomeric SMILES CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=C2)C[C@@H]([C@@H]([C@@H](CO)O)O)O
SMILES CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=C2)CC(C(C(CO)O)O)O
Canonical SMILES CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=C2)CC(C(C(CO)O)O)O
Synonyms 1-Deoxy-1-(3,4-dihydro-7,8-dimethyl-2,4-dioxopyrimido[4,5-b]quinolin-10(2H)-yl)-D-ribitol; 7,8-Dimethyl-10-(D-ribo-2,3,4,5-tetrahydroxypentyl)-Pyrimido[4,5-b]quinoline-2,4_x000B_(3H,10H)-dione; Pyrimido[4,5-b]quinoline, D-ribitol deriv.; NCI 0112202; NSC 1
PubChem Compound 159867
Last Modified Nov 11 2021
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